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Cyclic Stability Data for Nickel-Cobalt Selenate

The following table summarizes the key performance metrics reported for a defect-rich nickel-cobalt selenate

(NCSe-E) used in an aqueous hybrid supercapacitor (AHSC) [1].

Material Device Type
Specific
Capacity

Capacity
Retention

Cycles
Energy
Density

Nickel-
Cobalt
Selenate
(NCSe-E)

Aqueous Hybrid

Supercapacitor (vs.
Activated Carbon)

3830 mC

cm⁻² (at 1
mA cm⁻²)

~86.2% [1] 5000 [1] 0.63 mWh

cm⁻² [1]

Nickel-
Cobalt
Selenate
(NCSe-E)

Aqueous Hybrid

Supercapacitor (vs.
Activated Carbon)

Not explicitly

stated

72.0% (at high

current density of
50 mA cm⁻²) [1]

Not

specified

Not

explicitly
stated

Experimental Protocols for Nickel-Cobalt Selenate

The high-performance NCSe-E material was synthesized and tested using the following methodology [1]:
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Material Synthesis: The process began with the hydrothermal growth of a nickel-cobalt-based

precursor nanoneedle array on carbon cloth. This precursor was then converted into nickel-cobalt
selenide ((Co,Ni)(Se₂)₂, or NCSe) through a calcination process [1].

Potentiostatic Strengthening: The key step involved an electrochemical activation technique called
potentiostatic strengthening. The NCSe electrode was held at a constant, appropriate potential for

a set duration in an alkaline electrolyte. This in-situ treatment proactively induced a phase transition
from selenide to selenate and created a high concentration of oxygen vacancies and grain

boundaries, enhancing its energy storage capabilities [1].
Electrochemical Testing: The cyclic stability and other performance metrics were evaluated by

assembling the NCSe-E cathode with an activated carbon anode to form a full AHSC device. The
device was then subjected to continuous galvanostatic charge-discharge cycling for 5000 cycles to

measure its long-term stability [1].

Research Context and Comparisons

To better position the data above, the following diagram outlines the relationship between different cathode

material categories and the specific nickel-cobalt selenate discussed in this guide.

Energy Storage Cathode Materials

Battery-Type Supercapacitor Materials Lithium-Ion Battery Cathodes

Nickel-Based Materials Spinel LiNi₀.₅Mn₁.₅O₄ (LNMO) Layered LiNiₓMnₓCo₁₋₂ₓO₂ (NMC)

Nickel-Cobalt Selenates (e.g., NCSe-E) Other Nickel Selenides

Challenges:
• Electrolyte oxidation at high voltage

• Transition metal dissolution
• Gas generation

  Operates at ~4.7 V
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The search results also provide context on the challenges faced by other advanced cathode materials, which

can help you understand the performance landscape:

High-Voltage Lithium-Ion Cathodes: Materials like the 5V spinel LiNi₀.₅Mn₁.₅O₄ (LNMO) are
pursued for high energy density but suffer from severe capacity fading. This is primarily due to

electrolyte decomposition at high voltage, transition metal dissolution, and gas generation, which
degrade the electrode-electrolyte interface [2].

Other Nickel Selenides: Research indicates that nickel selenides, in general, are promising
electrode materials due to their good electrical conductivity and high theoretical capacity. However,

they often undergo phase reconstruction during cycling. The potentiostatic strengthening method was
developed precisely to control this reconstruction and create a more active and stable defect-rich

structure [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Potentiostatic strengthening tactic for constructing defects ... [sciencedirect.com]

2. Research Progress in Improving the Cycling Stability of ... [pmc.ncbi.nlm.nih.gov]

3. Nanostructure Nickel-Based Selenides as Cathode ... [frontiersin.org]

To cite this document: Smolecule. [cyclic stability comparison nickel selenate other cathodes].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1511201#cyclic-stability-comparison-nickel-selenate-other-

cathodes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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